Cas no 1781952-56-4 (1-Amino-2-(piperidin-4-yl)propan-2-ol)

• Product Name: 1-Amino-2-(piperidin-4-yl)propan-2-ol
• CAS No: 1781952-56-4
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 5686013
• PubChem ID: 82596075
• Update Time: 2025-07-19

1-Amino-2-(piperidin-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(piperidin-4-yl)propan-2-ol
• 1781952-56-4
• EN300-2497225
• 1-Amino-2-(piperidin-4-yl)propan-2-ol

• Inchi： 1S/C8H18N2O/c1-8(11,6-9)7-2-4-10-5-3-7/h7,10-11H,2-6,9H2,1H3
• InChI Key： WBSKSBOISFZWKM-UHFFFAOYSA-N
• SMILES： OC(C)(CN)C1CCNCC1

Computed Properties

• Exact Mass: 158.141913202g/mol
• Monoisotopic Mass: 158.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 58.3Ų

Additional information on 1-Amino-2-(piperidin-4-yl)propan-2-ol

Introduction to 1-Amino-2-(piperidin-4-yl)propan-2-ol (CAS No. 1781952-56-4) and Its Emerging Applications in Chemical Biology

1-Amino-2-(piperidin-4-yl)propan-2-ol, identified by its CAS number 1781952-56-4, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a unique combination of an amino group, a propanol backbone, and a piperidine substituent, exhibits promising properties that make it a valuable scaffold for the development of novel bioactive agents. The structural features of this compound not only contribute to its solubility and metabolic stability but also open up diverse possibilities for its application in drug discovery and therapeutic interventions.

The piperidin-4-yl moiety in 1-Amino-2-(piperidin-4-yl)propan-2-ol is particularly noteworthy, as piperidine derivatives are well-documented for their role in medicinal chemistry. Piperidine rings are commonly found in a wide range of approved drugs due to their ability to enhance binding affinity and selectivity. For instance, they are integral components in antiviral, antipsychotic, and anti-inflammatory medications. The presence of the piperidin-4-yl group in this compound suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 1-Amino-2-(piperidin-4-yl)propan-2-ol with various protein targets. These studies indicate that the compound may interact with enzymes and receptors involved in critical biological pathways, such as those related to inflammation and neurodegeneration. The amino and hydroxyl functional groups further contribute to its versatility, allowing for modifications that can fine-tune its pharmacological properties.

In the realm of drug discovery, the synthesis of derivatives of 1-Amino-2-(piperidin-4-yl)propan-2-ol has been explored as a strategy to develop molecules with enhanced efficacy and reduced toxicity. Researchers have employed various synthetic methodologies to introduce different substituents at the amino and hydroxyl positions, creating libraries of compounds for high-throughput screening. This approach has led to the identification of several promising candidates that show potential in preclinical studies.

The chemical biology applications of 1-Amino-2-(piperidin-4-yl)propan-2-ol extend beyond drug development. It serves as a valuable tool for studying enzyme mechanisms and protein-protein interactions. For example, labeled derivatives of this compound have been used in fluorescence-based assays to investigate the dynamics of signaling pathways in cellular systems. Such studies not only enhance our understanding of biological processes but also provide insights into the design of more effective therapeutic agents.

One particularly exciting area where 1-Amino-2-(piperidin-4-yl)propan-2-ol has shown promise is in the development of chiral auxiliaries for asymmetric synthesis. The presence of a stereocenter at the propanol moiety allows for the creation of enantiomerically pure compounds, which are crucial for many pharmaceutical applications. Researchers have leveraged this property to develop novel catalytic systems that facilitate highly enantioselective reactions, thereby improving the efficiency and sustainability of synthetic processes.

The environmental impact of using 1-Amino-2-(piperidin-4-ylofan-propanalcohol) has also been considered in recent studies. Efforts have been made to develop green chemistry approaches for its synthesis, minimizing waste and reducing energy consumption. These initiatives align with broader trends in pharmaceutical research aimed at creating more sustainable practices. By adopting such methods, researchers not only reduce the ecological footprint of their work but also contribute to cost-effective production processes.

Future directions in the study of 1-Amino-propanalcohol (CAS No: 178195256) include exploring its potential as a building block for more complex molecules. The versatility of its structure allows it to be incorporated into larger scaffolds through various chemical transformations, such as coupling reactions and ring closures. This flexibility makes it an attractive candidate for designing next-generation therapeutics with tailored properties.

In conclusion,1-amino-propanalcohol (CAS No: 178195256) represents a fascinating compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features, coupled with recent advancements in synthetic methodologies and computational modeling, position it as a valuable asset for developing novel bioactive agents. As research continues to uncover new possibilities for this molecule,1-amino-propanalcohol (CAS No: 178195256) is poised to play an increasingly important role in addressing some of the most pressing challenges in medicine and biotechnology.